Cas no 179733-15-4 ( )
structure
Product Name:
CAS No:179733-15-4
MF:C32H56N2
MW:468.800449371338
CID:906770
PubChem ID:5469975
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Haliclonacylamine-B
- (+)-haliclonacyclamine B
- NSC695021
- 179733-15-4
- NSC-695021
- DTXSID10420215
-
-
- Inchi： 1S/C32H56N2/c1-2-5-10-14-18-23-34-26-29-19-15-11-7-4-6-9-13-17-22-33-24-21-32(31(25-29)28-34)30(27-33)20-16-12-8-3-1/h1,3-4,6,29-32H,2,5,7-28H2
- InChI Key： GVYRILVYKGEVGO-UHFFFAOYSA-N
- SMILES： C1C2C3CCCCC=CCCCCCCN4CC2CC(CCCCC=CCCCCN(C3)C1)C4
Computed Properties
- Exact Mass: 468.44400
- Monoisotopic Mass: 468.444349795g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 0
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.3
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48000
- LogP: 8.11960
Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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